Cas no 1797591-75-3 (N-{[1-(1,3-benzothiazol-2-yl)piperidin-4-yl]methyl}ethane-1-sulfonamide)

• Product Name: N-{[1-(1,3-benzothiazol-2-yl)piperidin-4-yl]methyl}ethane-1-sulfonamide
• CAS No: 1797591-75-3
• MF: C₁₅H₂₁N₃O₂S₂
• MW: 339.476140737534
• CID: 5406974
• Update Time: 2025-06-11

N-{[1-(1,3-benzothiazol-2-yl)piperidin-4-yl]methyl}ethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[[1-(2-Benzothiazolyl)-4-piperidinyl]methyl]ethanesulfonamide
• N-{[1-(1,3-benzothiazol-2-yl)piperidin-4-yl]methyl}ethane-1-sulfonamide

• Inchi： 1S/C15H21N3O2S2/c1-2-22(19,20)16-11-12-7-9-18(10-8-12)15-17-13-5-3-4-6-14(13)21-15/h3-6,12,16H,2,7-11H2,1H3
• InChI Key： QPWUCTZLBNDMSX-UHFFFAOYSA-N
• SMILES： C(S(NCC1CCN(C2=NC3=CC=CC=C3S2)CC1)(=O)=O)C

Experimental Properties

• Density: 1.293±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 506.4±56.0 °C(Predicted)
• pka: 11.28±0.40(Predicted)

Additional information on N-{[1-(1,3-benzothiazol-2-yl)piperidin-4-yl]methyl}ethane-1-sulfonamide

Professional Introduction to N-{[1-(1,3-benzothiazol-2-yl)piperidin-4-yl)methyl}ethane-1-sulfonamide (CAS No. 1797591-75-3)

N-{[1-(1,3-benzothiazol-2-yl)piperidin-4-yl)methyl}ethane-1-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound, identified by its CAS number 1797591-75-3, represents a novel molecular entity with a unique structural framework that has been designed to interact with biological targets in a highly specific manner. The presence of both benzothiazole and piperidine moieties in its structure imparts distinct pharmacological properties, making it a promising candidate for further investigation in medicinal chemistry.

The benzothiazole moiety is a well-known pharmacophore that is frequently incorporated into drug molecules due to its ability to modulate various biological pathways. Specifically, benzothiazole derivatives have been extensively studied for their potential applications in the treatment of infectious diseases, inflammation, and cancer. The sulfonamide functional group further enhances the compound's pharmacological profile by contributing to its solubility and bioavailability. These structural features collectively contribute to the compound's potential as an active pharmaceutical ingredient (API) in the development of novel therapeutics.

In recent years, there has been a growing interest in the development of small molecule inhibitors that target protein-protein interactions (PPIs). N-{[1-(1,3-benzothiazol-2-yl)piperidin-4-yl)methyl}ethane-1-sulfonamide has been identified as a potential lead compound in this area due to its ability to disrupt critical PPIs involved in various disease pathways. For instance, studies have shown that this compound can interact with specific domains of target proteins, thereby modulating their activity and function. This mechanism of action is particularly relevant in the context of oncology, where PPIs play a crucial role in tumor growth and progression.

The synthesis of N-{[1-(1,3-benzothiazol-2-yl)piperidin-4-yl)methyl}ethane-1-sulfonamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The key synthetic steps include the formation of the piperidine ring through nucleophilic substitution reactions, followed by the introduction of the benzothiazole moiety via condensation reactions. The final step involves the sulfonamide formation, which is typically achieved through the reaction of an amine derivative with a sulfonyl chloride. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to monitor reaction progress and confirm the structural integrity of the final product.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and pharmacokinetic properties of N-{[1-(1,3-benzothiazol-2-yl)piperidin-4-yl)methyl}ethane-1-sulfonamide before it is synthesized experimentally. Molecular docking studies have been conducted using various computational platforms to identify potential binding sites on target proteins. These studies have provided valuable insights into the compound's mode of action and have helped guide further optimization efforts. Additionally, quantum mechanical calculations have been used to analyze the electronic structure of the molecule, which has informed modifications aimed at enhancing its bioactivity.

The pharmacological evaluation of N-{[1-(1,3-benzothiazol-2-yl)piperidin-4-yl)methyl}ethane-1-sulfonamide has revealed promising results in preclinical studies. In vitro assays have demonstrated its ability to inhibit the activity of key enzymes and receptors involved in disease pathways. For example, studies have shown that this compound can effectively block the activity of tyrosine kinases, which are overexpressed in many cancer cells. Furthermore, animal models have provided evidence of its potential therapeutic efficacy in reducing tumor growth and improving survival rates.

The safety profile of N-{[1-(1,3-benzothiazol-2-yl)piperidin-4-yl)methyl}ethane-1-sulfonamide has also been carefully assessed through toxicological studies. These studies have evaluated both acute and chronic toxicity profiles, as well as potential side effects associated with long-term use. The results have indicated that the compound is well-tolerated at therapeutic doses, with minimal adverse effects observed. However, further studies are needed to fully characterize its safety profile and identify any potential long-term risks.

The development of N-{[1-(1,3-benzothiazol-2-yl)piperidin-4-yl)methyl}ethane-1-sulfonamide represents a significant advancement in the field of pharmaceutical chemistry. Its unique structural features and promising pharmacological properties make it a valuable tool for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in the discovery and development of novel therapeutics.